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Compound of Interest

Compound Name: Tos-Pro-OH

Cat. No.: B612933 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential safety and logistical information

for the use of Tos-Pro-OH (N-Tosyl-L-proline), including detailed operational and disposal

plans to ensure a secure laboratory environment. By adhering to these protocols, you can

minimize risks and maintain the integrity of your research.

Immediate Safety and Handling Precautions
Tos-Pro-OH is a white to off-white powder.[1][2] While specific toxicity data is not readily

available, it is classified as toxic if swallowed.[3] Therefore, appropriate personal protective

equipment (PPE) is the first and most critical line of defense against potential exposure.

Key Safety Precautions:

Avoid the formation of dust.[4][5]

Do not breathe in dust, mist, gas, or vapors.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke when using this product.

Wash hands and any exposed skin thoroughly after handling.

Work in a well-ventilated area, preferably in a chemical fume hood.
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Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling Tos-Pro-OH, based on

available safety data sheets.

Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).

Protects eyes from potential

splashes or airborne particles.

Hand Protection

Wear chemically impermeable

gloves. Nitrile or neoprene

gloves are generally

recommended for handling

solid chemicals. Always

inspect gloves for integrity

before use and dispose of

them properly after handling.

Prevents direct skin contact

with the chemical.

Body Protection

A standard laboratory coat

should be worn. For

procedures with a higher risk

of splashes or dust generation,

wear fire/flame resistant and

impervious clothing.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Typically not required when

handled in a well-ventilated

area or a fume hood. If dust is

generated and exposure limits

are exceeded, or if irritation or

other symptoms are

experienced, use a full-face

respirator.

Minimizes the risk of inhaling

airborne particles.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Tos-Pro-OH will enhance safety and efficiency in the

laboratory.

Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

Designate a specific area for handling, preferably within a chemical fume hood.

Gather all necessary equipment and PPE.

Ensure an eyewash station and safety shower are readily accessible.

Handling:

Don the appropriate PPE as outlined in the table above.

Carefully weigh the required amount of Tos-Pro-OH on a tared weighing paper or in a

suitable container. Minimize the creation of dust.

If preparing a solution, slowly add the solid to the solvent to avoid splashing.

Storage:

Store Tos-Pro-OH in a tightly sealed container.

Keep in a dry, cool, and well-ventilated place. For long-term storage, it is recommended to

store in a freezer under -20°C.

Store locked up and away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of Tos-Pro-OH and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Identification and Segregation:

All solid waste contaminated with Tos-Pro-OH, including empty containers, weighing

papers, and used gloves, should be considered chemical waste.

Collect solid chemical waste in a dedicated, clearly labeled, and sealed container.

Do not mix with other waste streams unless compatibility has been confirmed.

Container Management:

Use a container that is compatible with the chemical waste. The original container is often

a good choice.

The container must be in good condition, with no leaks or cracks.

Label the waste container clearly with "Hazardous Waste" and the full chemical name

"Tos-Pro-OH".

Final Disposal:

Dispose of the contents and container at an appropriate treatment and disposal facility in

accordance with applicable local, state, and federal laws and regulations.

Contact your institution's Environmental Health and Safety (EHS) office for specific

guidance on hazardous waste pickup and disposal procedures.

Chemical and Physical Properties
The following table summarizes key quantitative data for Tos-Pro-OH.
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Property Value

CAS Number 51077-01-1

Molecular Formula C12H15NO4S

Molecular Weight 269.32 g/mol

Melting Point 80-90°C

Boiling Point 467.6 ± 55.0 °C (Predicted)

Density 1.377 ± 0.06 g/cm³ (Predicted)

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of Tos-Pro-OH, from

initial preparation to final disposal.
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1. Preparation Phase

2. Handling Phase

3. Storage 4. Disposal Phase

Read SDS

Designate Handling Area
(Fume Hood)

Proceed to Handling

Gather PPE

Proceed to Handling

Don PPE

Proceed to Handling

Weigh Tos-Pro-OH

Prepare Solution (if needed)

Collect Contaminated Waste

Generate Waste

Tightly Sealed Container

After Use

Cool, Dry, Ventilated Area Label Waste Container

Contact EHS for Disposal

Click to download full resolution via product page

Safe handling workflow for Tos-Pro-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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